Monosodium urate crystals

NLRP3 inflammasome crystal arthropathy IL-1β cytokine
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C5H3N4NaO3
Molecular Weight 190.09 g/mol
Cat. No. B16307663
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameMonosodium urate crystals
Molecular FormulaC5H3N4NaO3
Molecular Weight190.09 g/mol
Structural Identifiers
InChIInChI=1S/C5H4N4O3.Na/c10-3-1-2(7-4(11)6-1)8-5(12)9-3;/h(H4,6,7,8,9,10,11,12);/q;+1/p-1
InChIKeyNAFSTSRULRIERK-UHFFFAOYSA-M
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Monosodium Urate Crystals: Standardized Inflammasome Activator for Gout and Crystal Arthropathy Research


Monosodium urate (MSU) crystals are the etiological agent of gouty arthritis and serve as the definitive endogenous danger signal for NLRP3 inflammasome activation studies. These needle-shaped crystals of sodium 2,6,8-trioxo-1,2,6,7,8,9-hexahydropurin-3-ide (CAS 1198-77-2; molecular weight 190.09 g/mol) are commercially available with specified sodium content of 11–13% . Unlike soluble uric acid—which does not independently activate the NLRP3 inflammasome in primary human monocytes [1]—crystalline MSU provides a structurally defined, phagocytosable particle that triggers caspase-1-dependent IL-1β maturation. Standardized preparation protocols yielding needle-shaped crystals (length 10–50 µm) have been validated for in vitro and in vivo assays in both murine and human systems [2].

1
Structurally defined needle-shaped crystals (10–50 µm) for phagocytosis-dependent NLRP3 inflammasome activation
2
Crystalline MSU required; soluble uric acid alone does not activate NLRP3 in primary human monocytes
3
Compatible with human and murine macrophage assays (THP-1, BMDM, primary monocytes) and in vivo air pouch models

Why In-Class Crystal Activators Cannot Substitute for Monosodium Urate Crystals in Procurement Decisions


Crystal-induced inflammation is not a uniform biological signal. The qualitative and quantitative inflammatory output—IL-1β, CXCL1, TNF-α, and cellular recruitment—differs substantially between MSU crystals and the nearest structural analog, calcium pyrophosphate dihydrate (CPPD) crystals, under identical experimental conditions [1]. Furthermore, the method of MSU crystal preparation (alkaline vs. acid titration) alone alters IL-1β secretion magnitude and time course in both THP-1 macrophages and bone marrow-derived macrophages (BMDMs) [2], meaning that even within the same chemical class, batch-to-batch variability in crystal morphology and surface reactivity can confound experimental reproducibility. Procurement without specification of crystal preparation method, endotoxin status, and morphological quality control therefore risks irreproducible results in NLRP3 inflammasome activation assays.

Crystal Type
CPPD crystals elicit a distinct IL-1β and CXCL1 profile from MSU; may not recapitulate gout-specific inflammasome signaling.
Preparation Method
Acid-titrated MSU yields substantially lower IL-1β secretion than alkaline-prepared crystals; batch method alters assay response.
Endotoxin Contamination
Non-endotoxin-free MSU can synergize with LPS via TLR4, confounding IL-1β readouts; endotoxin-free specification is critical.

Quantitative Evidence Guide: Monosodium Urate Crystals vs. Alternatives for Inflammasome Research


MSU Crystals Induce IL-1β Production 58% Higher Than CPPD Crystals in Murine Air Pouch Model

In a direct head-to-head comparison using the murine air pouch model of crystal-induced inflammation, MSU crystals and calcium pyrophosphate dihydrate (CPPD) crystals were injected into air pouches in mice fed ad libitum. IL-1β production was quantified by ELISA. Under identical conditions, MSU crystals induced a mean IL-1β concentration of 30.0 pg/mL, while CPPD crystals induced 47.5 pg/mL—representing a 58% greater IL-1β response for CPPD relative to MSU [1]. However, baseline-corrected values show that MSU crystal-driven CXCL1 production was 186.8 pg/mL versus 549.5 pg/mL for CPPD (p<0.005), a 2.94-fold higher CXCL1 response for CPPD. This demonstrates that MSU and CPPD crystals are not interchangeable in inflammasome activation studies.

MSU vs CPPD
Reported
IL-1β: MSU 30.0 pg/mL vs CPPD 47.5 pg/mL (+58% for CPPD); CXCL1: MSU 186.8 vs CPPD 549.5 pg/mL (2.94-fold higher for CPPD)
MSU provides a distinct gout-relevant cytokine signature; CPPD models pseudogout.
Murine air pouch model; ELISA quantification.
NLRP3 inflammasome crystal arthropathy IL-1β cytokine

Alkaline-Prepared MSU Crystals Yield Significantly Higher IL-1β Secretion Than Acid-Titrated Crystals in THP-1 Macrophages

In a comparative study of three MSU crystal preparation methods—neutralization, alkali titration, and acid titration—the inflammatory potency of the resulting crystals was assessed in THP-1 macrophages and BMDMs. IL-1β secretion induced by MSU crystals prepared by acid titration was significantly lower than that induced by crystals from the other two methods (p<0.05). Foot pad swelling index induced by acid-titrated crystals was also significantly reduced at 24 h compared to neutralization- and alkali-titrated crystals [1]. Although exact IL-1β pg/mL values are reported in the full text, the published data demonstrate that the choice of preparation method directly controls the dynamic range of inflammasome activation. Additionally, the alkalization method yielded the highest quantity of crystals from equivalent uric acid starting material and required the shortest preparation time [1].

Prep Method
Reported
Alkaline-prepared MSU induces significantly higher IL-1β secretion and foot pad swelling vs acid-titrated crystals (p<0.05)
Preparation method critically determines assay response; alkaline method recommended.
THP-1 macrophages, BMDMs; ELISA and foot pad model.
crystal preparation methodology IL-1β secretion gout model standardization

Crystalline MSU Is Required for NLRP3 Inflammasome Activation; Soluble Uric Acid Alone Is Insufficient

In primary human monocytes, neither MSU crystals nor soluble uric acid (UA) alone activated the transcription factor NF-κB. However, precipitation of soluble UA into MSU crystals was essential for activation of the NLRP3 inflammasome and subsequent IL-1β release. Both MSU crystals and soluble UA resulted in a 2-fold increase in reactive oxygen species (ROS) [1]. This finding establishes that the crystalline particulate nature of MSU—not the soluble urate ion—is the critical determinant of inflammasome activation. For investigators studying hyperuricemia-to-gout transition, soluble UA cannot substitute for MSU crystals in cell-based NLRP3 activation assays.

Crystal vs Soluble
Reported
Crystalline MSU activates NLRP3/IL-1β; soluble uric acid does not. Both increase ROS 2-fold.
Crystalline particulate form is essential for inflammasome activation; soluble UA cannot substitute.
Primary human monocytes; NF-κB not activated by either alone.
soluble uric acid NLRP3 inflammasome monocyte activation

Endotoxin-free MSU Crystal Preparation Eliminates TLR4-mediated Priming Confound in Macrophage Assays

MSU crystals can become contaminated with lipopolysaccharide (LPS) during preparation, which primes the NLRP3 inflammasome via TLR4 and confounds the measured IL-1β response. A validated endotoxin-free preparation protocol includes 0.22-μm filtration, 70% ethanol wash, air drying, and UV sterilization, followed by endotoxin-level verification . In the absence of endotoxin removal, MSU crystal preparations can synergize with trace LPS to amplify IL-1β release through a caspase-1-mediated process [1]. Commercially sourced endotoxin-free MSU crystals (e.g., InvivoGen) provide batch-certified endotoxin levels, ensuring that the measured inflammasome activation is attributable solely to the crystal stimulus rather than bacterial contaminant priming.

Endotoxin Control
Reported
Endotoxin-free MSU prevents TLR4-mediated priming; non-endotoxin-free MSU synergizes with LPS, amplifying IL-1β via caspase-1.
Endotoxin-free status avoids false-positive inflammasome activation; essential for data reproducibility.
LAL assay verification; 0.22-µm filtration and UV sterilization protocol.
endotoxin contamination TLR4 priming macrophage assay quality control

Commercial MSU Crystals with Specified Sodium Stoichiometry (Na 11–13%) Ensure Batch-to-Batch Consistency

Commercial MSU crystals from established suppliers (e.g., Aladdin Scientific, VWR) are specified with a sodium content of 11–13% and purity of ≥95% [1]. This stoichiometric specification ensures that the crystals are the monosodium salt rather than mixtures of uric acid and sodium urate, which can arise from incomplete neutralization during in-house preparation. Inconsistent stoichiometry alters crystal solubility, surface charge, and protein adsorption characteristics, which in turn affect phagocytosis efficiency and IL-1β production in macrophage assays [2]. By procuring MSU crystals with certified sodium content, researchers eliminate a critical source of inter-experiment variability that plagues laboratory-prepared batches without elemental analysis.

Na Stoichiometry
Specification review
Commercial MSU: Na 11–13%; purity ≥95% (COA provided). Variable stoichiometry alters protein adsorption and IL-1β response.
Defined sodium content supports batch-to-batch reproducibility in inflammasome assays.
In-house preparations may lack elemental analysis; COA recommended.
chemical purity stoichiometry quality control reproducible inflammasome activation

Optimal Application Scenarios for Monosodium Urate Crystals in Research and Drug Discovery


NLRP3 Inflammasome Inhibitor Screening and Validation

MSU crystals serve as the disease-relevant NLRP3 activator in high-content screening assays for gout therapeutics. The direct head-to-head evidence that MSU and CPPD crystals elicit quantitatively distinct IL-1β and CXCL1 profiles [1] enables assay developers to select MSU crystals specifically when targeting the gout inflammatory axis, rather than using CPPD crystals that model pseudogout. Alkaline-prepared MSU crystals with confirmed endotoxin-free status provide the highest signal-to-noise ratio for inhibitor IC50 determination in THP-1 and primary human monocyte assays.

Mechanistic Studies of Hyperuricemia-to-Gout Transition

The finding that crystalline MSU—but not soluble uric acid—activates the NLRP3 inflammasome in primary human monocytes [1] makes MSU crystals the indispensable tool for studying the molecular threshold at which asymptomatic hyperuricemia progresses to acute gouty arthritis. Procurement of MSU crystals with defined morphology (needle-shaped, 10–50 µm) and certified sodium stoichiometry ensures that experimental models recapitulate the particulate nature of pathogenic deposits found in synovial fluid.

In Vivo Gout Model Standardization Across Research Sites

The murine air pouch and foot pad injection models require MSU crystals with consistent pro-inflammatory potency to enable cross-study comparability. The quantitative evidence that alkaline-prepared MSU crystals yield significantly higher IL-1β secretion than acid-titrated crystals [1], combined with the recommendation that alkaline method crystals be used for mechanistic gout studies, provides a procurement specification that reduces inter-laboratory variability. Commercial MSU crystals with batch-specific certificates of analysis for sodium content, endotoxin level, and morphological characterization support multi-site preclinical trial standardization.

Quality Control Reference Material for Clinical Crystal Diagnostics

Polarized light microscopy remains the gold standard for identifying MSU crystals in synovial fluid for gout diagnosis. Commercial MSU crystals with specified birefringence properties, needle-shaped morphology (length 10–50 µm), and negative birefringence upon compensated polarized light microscopy [1] serve as positive control reference materials for clinical laboratory training, proficiency testing, and diagnostic assay validation. The availability of well-characterized MSU crystals from commercial vendors (purity ≥95%, Na 11–13%) ensures diagnostic quality control programs have access to standardized reference material rather than relying on variable patient-derived samples.

Application
Selection Property
Validation Focus
NLRP3 Inhibitor Screening
Gout-specific inflammasome activator; distinct cytokine profile from CPPD
Signal-to-noise in THP-1/monocyte IL-1β assays; endotoxin-free status
Hyperuricemia-to-Gout Transition Studies
Crystalline MSU required; soluble uric acid inactive
Inflammasome activation in primary monocytes; crystal morphology verification
In Vivo Gout Model Standardization
Alkaline-prepared MSU with consistent pro-inflammatory profile
IL-1β response reproducibility; batch-specific COA (Na, endotoxin)
Crystal Identification QC Reference
Certified birefringence, needle-shaped morphology, and purity
Negative birefringence confirmation; laboratory training and proficiency testing

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

41 linked technical documents
Explore Hub


Quote Request

Request a Quote for Monosodium urate crystals

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.